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Compound Name:
Caveolin-1 (82-101) amide

(human, mouse, rat)

Cat. No.: B15576168

Get Quote

Welcome to the technical support center for researchers utilizing the Caveolin-1 (82-101)

peptide. This guide is designed to provide in-depth, practical advice on the critical aspect of

employing a scrambled peptide control in your experiments. As scientists and drug

development professionals, ensuring the specificity of your observed effects is paramount. This

resource will equip you with the necessary knowledge to design, validate, and troubleshoot

your experiments with confidence.

Understanding the Caveolin-1 Scaffolding Domain
(CSD)
The Caveolin-1 (Cav-1) protein is a principal component of caveolae, which are small

invaginations of the plasma membrane involved in signal transduction.[1] The region spanning

amino acids 82-101, known as the Caveolin Scaffolding Domain (CSD), is of particular interest.

This domain is responsible for the interaction of Caveolin-1 with a variety of signaling

molecules, often leading to their inhibition.[2][3] The peptide corresponding to this domain,

frequently fused to a cell-penetrating sequence like Antennapedia (AP) for intracellular delivery,

is a powerful tool to probe these interactions.[4][5]
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The amino acid sequence of the human Caveolin-1 scaffolding domain (82-101) is:

DGIWKASFTTFTVTKYWFYR[2][6]

Due to its inhibitory action on key signaling proteins, it is crucial to differentiate the sequence-

specific effects of the CSD peptide from non-specific effects arising from its physicochemical

properties. This is where the scrambled peptide control becomes an indispensable tool.

Frequently Asked Questions (FAQs)
Here, we address common questions regarding the use of scrambled peptide controls in

Caveolin-1 (82-101) experiments.

1. What is a scrambled peptide control and why is it essential?

A scrambled peptide control is a peptide with the same amino acid composition and length as

the active peptide (in this case, Caveolin-1 (82-101)), but with the amino acids in a randomized

order.[6] Its purpose is to demonstrate that the biological effects observed with the active

peptide are a direct result of its specific sequence and not due to non-specific factors such as

charge, hydrophobicity, or the metabolic stress of introducing a peptide into a cell.

2. What is a commonly used and validated scrambled sequence for Caveolin-1 (82-101)?

A widely used and published scrambled control sequence for the Caveolin-1 Scaffolding

Domain is: WGIDKAFFTTSTVTYKWFRY[4][6][7]

This sequence has been utilized in multiple studies to confirm the specificity of the CSD

peptide's effects.[6][7]

3. How should I reconstitute and store my Caveolin-1 (82-101) and scrambled peptides?

Proper handling of peptides is critical to maintain their integrity and activity.
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Parameter Recommendation Rationale

Reconstitution Solvent

High-purity, sterile Dimethyl

Sulfoxide (DMSO) is

recommended for initial

solubilization.[6][8]

DMSO is a versatile solvent for

many peptides and can be

diluted in aqueous buffers for

final experimental

concentrations.

Stock Concentration

Prepare a high-concentration

stock solution (e.g., 1-10 mM)

in DMSO.[5][6]

A concentrated stock

minimizes the volume of

DMSO introduced into your

cellular assays, reducing

potential solvent-induced

artifacts.

Storage of Stock Solution

Aliquot the stock solution into

small, single-use volumes and

store at -20°C or -80°C.[5]

Aliquoting prevents multiple

freeze-thaw cycles which can

lead to peptide degradation.

Working Dilutions

On the day of the experiment,

thaw a single aliquot and dilute

it to the final working

concentration in your cell

culture medium or

experimental buffer.

This ensures the stability and

activity of the peptide for your

experiment.

4. What is a typical working concentration for the Caveolin-1 (82-101) peptide and its

scrambled control?

The optimal concentration is cell-type and assay-dependent. A good starting point for in vitro

experiments is to perform a dose-response curve ranging from 1 to 10 µM.[6][9] Some studies

have reported effects at even lower concentrations. It is crucial to test a range of

concentrations in your specific system to determine the optimal dose. The scrambled control

should always be used at the same final concentration as the active peptide.
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Even with careful planning, experimental challenges can arise. This section provides a

troubleshooting guide for common issues encountered during Caveolin-1 (82-101)

experiments.
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Problem Potential Cause Recommended Solution

No effect observed with the

Caveolin-1 (82-101) peptide.

Peptide Degradation: Improper

storage or multiple freeze-thaw

cycles.

Always use freshly thawed

aliquots. Verify peptide

integrity via mass spectrometry

if degradation is suspected.

Inefficient Cellular Uptake: The

cell-penetrating sequence may

not be effective in your specific

cell type.

Confirm cellular uptake using a

fluorescently labeled version of

the peptide. If uptake is poor,

consider alternative cell-

penetrating sequences.

Incorrect Peptide

Concentration: The

concentration used may be too

low to elicit a response.

Perform a dose-response

experiment with a wider range

of concentrations.

Target Protein Not Expressed:

The target protein that

Caveolin-1 (82-101) is

expected to interact with may

not be expressed in your cell

line.

Confirm the expression of the

target protein in your cells

using Western blot or other

appropriate methods.

The scrambled peptide control

shows biological activity.

Residual Biological Activity:

The scrambled sequence may

have inadvertently created a

new, active motif.

Design and test an alternative

scrambled sequence. Ensure

the new sequence does not

contain any known signaling

motifs.

Non-Specific Effects: The

observed effect may be due to

the general physicochemical

properties of the peptide.

Use an additional negative

control, such as the vehicle

(DMSO) alone, to assess the

baseline response.

Contamination: The peptide

may be contaminated with

endotoxins or other biologically

active substances.

Ensure you are using high-

purity peptides from a

reputable supplier.
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High variability between

experimental replicates.

Inconsistent Cell Culture

Conditions: Variations in cell

density, passage number, or

serum concentration can affect

cellular responses.

Standardize your cell culture

protocols meticulously.

Inaccurate Pipetting: Small

errors in pipetting can lead to

significant variations in peptide

concentration.

Use calibrated pipettes and

ensure proper pipetting

technique.

Peptide Aggregation: The

peptide may be aggregating in

your experimental buffer.

Visually inspect your peptide

solutions for any precipitation.

Consider sonicating the stock

solution briefly before dilution.

Experimental Protocols & Validation
Protocol 1: Validation of Scrambled Peptide Inactivity

This protocol outlines a general workflow to confirm that your scrambled peptide control does

not elicit the same biological response as the active Caveolin-1 (82-101) peptide.

Cell Seeding: Plate your cells of interest at an appropriate density in a multi-well plate and

allow them to adhere overnight.

Peptide Treatment:

Prepare working solutions of the Caveolin-1 (82-101) peptide and the scrambled control

peptide at various concentrations (e.g., 1, 5, 10 µM) in your cell culture medium.

Include a vehicle control (medium with the same final concentration of DMSO).

Aspirate the old medium from the cells and add the peptide-containing or vehicle control

medium.

Incubation: Incubate the cells for the desired time period, based on the signaling pathway

you are investigating.
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Endpoint Analysis:

Lyse the cells and perform a Western blot to analyze the phosphorylation status or

expression level of a known downstream target of Caveolin-1 signaling (e.g., eNOS, Akt).

Alternatively, perform a functional assay relevant to your research question (e.g., cell

migration, proliferation assay).

Data Analysis: Compare the results from the cells treated with the Caveolin-1 (82-101)

peptide to those treated with the scrambled control and the vehicle control. A valid scrambled

control should not produce the same effect as the active peptide.

Diagram 1: Experimental Workflow for Scrambled Peptide Validation
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Click to download full resolution via product page

Caption: Workflow for validating the inactivity of a scrambled peptide control.

Diagram 2: Simplified Caveolin-1 Signaling Inhibition
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Caption: The Caveolin-1 (82-101) peptide inhibits signaling, while the scrambled control should

have no effect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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